BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Fak-IN-4
Solubility and Stability in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fak-IN-4

Cat. No.: B12416681

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to understanding and evaluating the
solubility and stability of the FAK inhibitor, Fak-IN-4, in Dimethyl Sulfoxide (DMSQO). Adherence
to these protocols is crucial for ensuring the integrity and reproducibility of experimental results.

Introduction to Fak-IN-4 and DMSO

Fak-IN-4 is a potent and selective inhibitor of Focal Adhesion Kinase (FAK), a non-receptor
tyrosine kinase that plays a critical role in cell adhesion, migration, proliferation, and survival.
As with many small molecule inhibitors, DMSO is a common solvent for preparing stock
solutions of Fak-IN-4 for in vitro and in vivo studies. Understanding the solubility and stability of
Fak-IN-4 in DMSO is paramount for accurate compound handling, storage, and interpretation
of biological data.

FAK Signaling Pathway

Focal Adhesion Kinase (FAK) is a key mediator of signaling pathways initiated by integrins and
growth factor receptors. Upon activation, FAK undergoes autophosphorylation, creating
docking sites for various signaling proteins, including Src family kinases. This leads to the
activation of downstream pathways such as the Ras-ERK/MAPK and PI3K-Akt pathways,
which regulate essential cellular processes like cell survival, proliferation, and migration.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: Fak-IN-4 Solubility
and Stability in DMSQ]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12416681#fak-in-4-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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